BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Quantification of Ponceau 4R
Lake in Food Matrices by HPLC-DAD

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Ponceau 4r lake
Cat. No.: B15805313
Get Quote
Abstract

This application note details a robust and validated High-Performance Liquid Chromatography
with Diode Array Detection (HPLC-DAD) method for the quantitative analysis of Ponceau 4R
lake in various food matrices. The described protocol provides a reliable framework for the
extraction and quantification of this synthetic red azo dye, ensuring food safety and compliance
with regulatory standards. The method demonstrates excellent linearity, sensitivity, and
recovery, making it suitable for routine quality control in the food industry and for research
purposes.

Introduction

Ponceau 4R (also known as Cochineal Red A, E124) is a synthetic coal tar azo dye used to
impart a red color to a wide variety of food products, including beverages, confectionery,
desserts, and sauces.[1] Due to potential health concerns, including allergic reactions and
hyperactivity in children, the use of Ponceau 4R in food is strictly regulated by national and
international food safety authorities, with maximum permissible limits established for different
food categories.[2] Accurate and reliable analytical methods are therefore essential for
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monitoring the levels of Ponceau 4R in foodstuffs to ensure consumer safety and regulatory
compliance.

High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD)
is a powerful technique for the separation and quantification of food colorants.[3] This method
offers high selectivity and sensitivity, allowing for the accurate measurement of Ponceau 4R
even in complex food matrices. This application note presents a detailed protocol for the
determination of Ponceau 4R lake, including sample preparation, chromatographic conditions,
and method validation.

Experimental
Instrumentation and Reagents

e HPLC System: An Agilent 1260 Infinity LC System or equivalent, equipped with a quaternary
pump, autosampler, column thermostat, and diode array detector.

e Chromatographic Column: Agilent Poroshell 120 EC-C18 (4.6 x 100 mm, 4 um) or equivalent
C18 reversed-phase column.[3]

e Reagents:
o Ponceau 4R analytical standard (purity = 85%)
o Methanol (HPLC grade)
o Acetonitrile (HPLC grade)
o Ammonium acetate (analytical grade)
o Acetic acid (glacial, analytical grade)

o Deionized water (18.2 MQ-cm)

Standard Preparation

A stock standard solution of Ponceau 4R (1000 pg/mL) is prepared by accurately weighing the
standard and dissolving it in deionized water. Working standard solutions are then prepared by
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serial dilution of the stock solution with the mobile phase to construct a calibration curve (e.g.,
0.5,1,5, 10, 25, 50 pg/mL).

Sample Preparation

The extraction procedure for Ponceau 4R from food matrices is critical and may vary
depending on the nature of the sample.

Liquid Samples (e.g., Soft Drinks, Juices):
» Degas carbonated beverages in an ultrasonic bath for 15 minutes.[4]

« Filter the sample through a 0.45 um syringe filter prior to injection. If necessary, dilute the
sample with deionized water to bring the concentration within the calibration range.

Solid and Semi-Solid Samples (e.qg., Jellies, Candies, Fruit Roll-ups):

Accurately weigh a representative portion of the homogenized sample (e.g., 1-5 g).[4]

o Add a suitable extraction solvent. Acommon approach is to dissolve the sample in warm
deionized water (e.g., 70°C). For more complex matrices, an ultrasound-assisted solvent
extraction can be employed.[5]

» Vortex or sonicate the mixture to ensure complete dissolution of the dye.

» Transfer the solution to a volumetric flask and dilute to a known volume with deionized water.
o Centrifuge the solution to separate insoluble matter.

« Filter the supernatant through a 0.45 pm syringe filter before HPLC analysis.

For samples with high fat content, a defatting step with a suitable organic solvent may be
necessary prior to extraction. For complex matrices, Solid-Phase Extraction (SPE) can be used
for sample clean-up and concentration.[5]

Chromatographic Conditions
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The separation and quantification of Ponceau 4R are achieved using a reversed-phase HPLC-

DAD method.
Parameter Condition
C18 reversed-phase column (e.g., 4.6 x 100
Column
mm, 4 um)[3]
) A: 0.02 M Ammonium acetate buffer (pH 6.5) B:
Mobile Phase o
Methanol/Acetonitrile (50:50, v/v)
) Isocratic or gradient elution can be optimized. A
Gradient ) } o
typical starting condition is 75% A and 25% B.[4]
Flow Rate 1.0 mL/min[4][6]
Injection Volume 10-20 pL[7]
Column Temperature 30°C[4]

Detection Wavelength

505 - 511 nm (for quantification)[2][8]

Run Time

Approximately 10-15 minutes

Method Validation

The analytical method was validated according to the International Conference on

Harmonization (ICH) guidelines, evaluating linearity, limit of detection (LOD), limit of

quantification (LOQ), accuracy (recovery), and precision (repeatability).

Linearity

The linearity of the method was assessed by constructing a calibration curve with standard

solutions at different concentrations. The coefficient of determination (R2?) should be > 0.999.[3]

Analyte Linearity Range (ug/mL) R?
Ponceau 4R > 0.999[3]
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Limit of Detection (LOD) and Limit of Quantification

(LOQ)

LOD and LOQ were determined based on the signal-to-noise ratio (S/N) of 3 and 10,

respectively.
Parameter Ponceau 4R (pg/mL)
LOD 0.03 - 0.83[5]
LOQ 0.1- 2.5[5]

Accuracy (Recovery)

The accuracy of the method was evaluated by spiking blank food matrices with known
concentrations of Ponceau 4R and calculating the percentage recovery.

Spiked Concentration

Food Matrix Recovery (%)
(nalg)
Soft Drink 10 98.17-101.30[3]
Jelly 20 95 - 105
Hard Candy 10 97 -103
Precision

The precision of the method was determined by analyzing replicate samples at different
concentrations on the same day (intra-day precision) and on three different days (inter-day
precision). The relative standard deviation (RSD) should be less than 5%.

Parameter Concentration (pg/mL) RSD (%)
Intra-day Precision 10 < 2.15[3]
Inter-day Precision 10 < 2.47[3]
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Results and Discussion

The developed HPLC-DAD method provides excellent separation of Ponceau 4R from other
components in various food matrices. The retention time for Ponceau 4R under the specified
conditions is typically around 9.5 minutes.[2] The DAD detector allows for the confirmation of
the analyte's identity by comparing its UV-Vis spectrum with that of a pure standard. The
maximum absorbance wavelength for Ponceau 4R is between 505 and 510 nm.[7]

The quantitative data obtained from the analysis of various food samples showed a wide range
of Ponceau 4R concentrations, highlighting the importance of routine monitoring. The method
proved to be reliable and robust for all tested matrices.

Conclusion

The HPLC-DAD method described in this application note is a highly effective tool for the
guantification of Ponceau 4R lake in diverse food products. The detailed protocol for sample
preparation and the validated chromatographic conditions ensure accurate and reproducible
results. This method is well-suited for implementation in quality control laboratories within the
food industry and for regulatory enforcement to monitor compliance with food additive
regulations.

Experimental Workflow Diagram
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Caption: Experimental workflow for Ponceau 4R quantification.
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Logical Relationship of Method Validation

Caption: Key parameters of HPLC method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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